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Compound of Interest

Compound Name: imm-02

Cat. No.: B608081 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling

of IMM-02, a small molecule agonist of mammalian Diaphanous (mDia)-related formins. Given

that a comprehensive Safety Data Sheet (SDS) for IMM-02 is not publicly available, this

guidance is predicated on established best practices for handling novel or uncharacterized

small molecule inhibitors in a laboratory environment. IMM-02 should be treated as a

potentially hazardous substance of unknown toxicity. Always consult your institution's

Environmental Health and Safety (EHS) department for specific protocols.

Compound Data
Chemical Name: N¹-(tert-butyl)-2-[1-(3,5-difluoro-2-hydroxyphenyl)ethylidene]hydrazine-1-

carbothioamide

CAS Number: 218929-99-8
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Property Value Source

Molecular Formula C₁₃H₁₇F₂N₃OS DC Chemicals

Molecular Weight 317.36 g/mol DC Chemicals

IC₅₀ (DID-DAD Binding) 99 nM AACR Journals

Appearance Solid powder (presumed) General knowledge

Storage Store at -20°C or -80°C General lab practice

Personal Protective Equipment (PPE)
A risk assessment should be conducted for all procedures involving IMM-02 to determine the

appropriate level of PPE. The following represents the minimum required PPE:

PPE Category Specification Rationale

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

Protects eyes from splashes

and airborne particles.

Hand Protection
Chemically resistant gloves

(e.g., nitrile).

Prevents skin contact with the

compound.

Body Protection Laboratory coat.
Protects skin and clothing from

contamination.

Respiratory Protection
Use in a certified chemical

fume hood.

Minimizes inhalation exposure

to the solid compound or

aerosols.

Operational Plan: Step-by-Step Handling Protocol
Preparation and Weighing:

All handling of solid IMM-02 must be conducted within a certified chemical fume hood to

prevent inhalation of the powder.
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Use appropriate tools for weighing, such as a microbalance, and handle with care to avoid

generating dust.

Disposable weigh paper or boats should be used and disposed of as solid hazardous

waste.

Solution Preparation:

Prepare solutions within the chemical fume hood.

Clearly label all solutions with the compound name (IMM-02), concentration, solvent, and

date of preparation.

Store stock solutions in tightly sealed containers at the recommended temperature (-20°C

or -80°C).

Experimental Use:

When using solutions of IMM-02, continue to wear all required PPE.

Avoid direct contact with the skin and eyes.

Work in a well-ventilated area.

Disposal Plan
The disposal of IMM-02 and all associated waste must be managed through your institution's

hazardous waste program. Do not dispose of this compound down the drain or in regular trash.
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Waste Stream Disposal Procedure

Solid Waste

All materials contaminated with IMM-02 (e.g.,

pipette tips, gloves, weigh paper, tubes) must be

collected in a designated, clearly labeled

hazardous waste container for solids.

Liquid Waste

All solutions containing IMM-02 (e.g., unused

stock solutions, experimental solutions) must be

collected in a designated, leak-proof hazardous

waste container compatible with the solvent

used.

Sharps Waste

Any needles or other sharps contaminated with

IMM-02 should be disposed of in a designated

sharps container for hazardous chemical waste.

Spill Response Plan
In the event of a spill, treat it as a hazardous incident and follow your institution's established

procedures.

Evacuate: Immediately evacuate the affected area.

Notify: Inform your supervisor and your institution's EHS department.

Secure: Prevent entry into the spill area.

Cleanup: Only trained personnel with appropriate PPE should perform the cleanup.

For small powder spills, gently cover with a damp paper towel to avoid raising dust and

then use an appropriate absorbent material.

For liquid spills, use a chemical spill kit with absorbent pads.

All cleanup materials must be disposed of as hazardous waste.

Experimental Protocols Cited
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The IC₅₀ value presented in this document is derived from in-vitro experiments assessing the

inhibition of the DID-DAD (Diaphanous Inhibitory Domain - Diaphanous Autoregulatory Domain)

interaction. A common method for such an assay is a Fluorescence Polarization (FP) assay.

General Methodology for a DID-DAD FP Assay:

Reagents:

Fluorescently labeled DAD peptide.

Recombinant DID protein.

Assay buffer.

IMM-02 serially diluted in an appropriate solvent (e.g., DMSO).

Procedure:

Add the fluorescently labeled DAD peptide and recombinant DID protein to the wells of a

microplate.

Add the serially diluted IMM-02 to the wells.

Incubate the plate at room temperature for a specified period to allow the binding to reach

equilibrium.

Measure the fluorescence polarization of each well using a plate reader.

Data Analysis:

The fluorescence polarization values are plotted against the logarithm of the IMM-02
concentration.

The data is fitted to a sigmoidal dose-response curve to determine the IC₅₀ value, which is

the concentration of IMM-02 that inhibits 50% of the DID-DAD binding.
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Caption: Workflow for the safe handling and disposal of IMM-02.
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Caption: Logical workflow for responding to an IMM-02 spill.

To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
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[https://www.benchchem.com/product/b608081#personal-protective-equipment-for-handling-
imm-02]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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